Cas no 16956-91-5 (1,4-Bis(Trimethylsilyl)tetrafluorobenzene)

• Product Name: 1,4-Bis(Trimethylsilyl)tetrafluorobenzene
• CAS No: 16956-91-5
• MF: C₁₂H₁₈F₄Si₂
• MW: 294.435939311981
• MDL: MFCD00093109
• CID: 87773
• PubChem ID: 2769673
• Update Time: 2025-06-09

1,4-Bis(Trimethylsilyl)tetrafluorobenzene Chemical and Physical Properties

Names and Identifiers

• (Perfluoro-1,4-phenylene)bis(trimethylsilane)
• 1,4-Bis(trimethylsilyl)tetrafluorobenzene
• trimethyl-(2,3,5,6-tetrafluoro-4-trimethylsilylphenyl)silane
• 1,4-Bis-trimethylsilyl-tetrafluor-benzol
• 1,4-Trimethylsilyl-tetrafluorbenzol
• 1,4-BIS(TRIMETHYLSILYL)-2,3,5,6-TETRAFLUOROBENZENE
• 16956-91-5
• 1,2,4,5-Tetrafluoro-3,6-bis(trimethylsilyl)-benzene
• trimethyl[2,3,5,6-tetrafluoro-4-(trimethylsilyl)phenyl]silane
• Silane, (2,3,5,6-tetrafluoro-1,4-phenylene)bis[trimethyl-
• AKOS005254446
• 1,4-Bis(trimethylsilyl)tetrafluorobenzene, 98%
• SCHEMBL5691137
• 1,4-Bis-(trimethylsilyl)tetrafluorobenzene
• MFCD00093109
• FT-0637464
• MS-20541
• DTXSID50377830
• J-503783
• STL556852
• DB-043792
• BBL103043
• (2,3,5,6-tetrafluorobenzene-1,4-diyl)bis(trimethylsilane)
• 1,4-Bis(Trimethylsilyl)tetrafluorobenzene

• MDL： MFCD00093109
• Inchi： 1S/C12H18F4Si2/c1-17(2,3)11-7(13)9(15)12(18(4,5)6)10(16)8(11)14/h1-6H3
• InChI Key： RIGHSQASRZUCPK-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C(=C(C(=C(C=1F)F)[Si](C)(C)C)F)F

Computed Properties

• Exact Mass: 294.08800
• Monoisotopic Mass: 294.08831629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.05
• Melting Point: 53-55°C
• Boiling Point: 156.5°Cat760mmHg
• Flash Point: 48.5°C
• Refractive Index: 1.434
• PSA: 0.00000
• LogP: 3.33340
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1,4-Bis(Trimethylsilyl)tetrafluorobenzene

Introduction to 1,4-Bis(Trimethylsilyl)tetrafluorobenzene (CAS No. 16956-91-5) and Its Applications in Modern Chemical Research

1,4-Bis(Trimethylsilyl)tetrafluorobenzene, identified by the CAS number 16956-91-5, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of advanced materials and bioactive compounds.

The molecular structure of 1,4-Bis(Trimethylsilyl)tetrafluorobenzene consists of a benzene ring substituted with two trimethylsilyl (TMS) groups at the 1 and 4 positions, along with four fluorine atoms. This arrangement imparts remarkable stability and reactivity, making it an invaluable building block in various chemical transformations. The presence of fluorine atoms enhances the compound's electronic properties, while the TMS groups provide excellent protecting group capabilities, allowing for selective modifications during synthetic pathways.

In recent years, 1,4-Bis(Trimethylsilyl)tetrafluorobenzene has been extensively studied for its potential applications in pharmaceutical chemistry. Its stability under harsh reaction conditions and its ability to undergo controlled functionalization make it an ideal candidate for constructing drug-like molecules. For instance, researchers have utilized this compound in the synthesis of novel antiviral and anticancer agents, where the fluoro-substituted benzene core plays a critical role in enhancing binding affinity to biological targets.

One of the most compelling aspects of 1,4-Bis(Trimethylsilyl)tetrafluorobenzene is its role in cross-coupling reactions, particularly those involving palladium-catalyzed processes. These reactions are fundamental in modern organic synthesis, enabling the formation of carbon-carbon bonds with high precision. The TMS groups not only protect reactive sites but also facilitate smooth coupling with other substrates, making this compound a cornerstone in the development of complex molecular architectures.

Recent advancements in computational chemistry have further highlighted the significance of 1,4-Bis(Trimethylsilyl)tetrafluorobenzene. Molecular modeling studies have revealed that its electronic properties can be fine-tuned by adjusting the positions and types of substituents. This insight has opened new avenues for designing molecules with specific biological activities. For example, computational predictions have suggested that derivatives of this compound may exhibit potent effects on enzyme inhibition, a key target in drug discovery.

The pharmaceutical industry has also explored 1,4-Bis(Trimethylsilyl)tetrafluorobenzene as a precursor for fluorinated heterocycles, which are known for their broad spectrum of biological activities. By incorporating this compound into synthetic routes, scientists have been able to develop novel scaffolds with enhanced pharmacokinetic profiles. These efforts have led to several promising candidates entering preclinical trials for various therapeutic indications.

Beyond pharmaceutical applications, 1,4-Bis(Trimethylsilyl)tetrafluorobenzene has found utility in materials science. Its unique electronic and steric properties make it suitable for designing organic semiconductors and liquid crystals. Researchers have leveraged its structure to create materials with tailored optical and electronic characteristics, which are crucial for advancements in display technologies and energy storage devices.

The synthesis of 1,4-Bis(Trimethylsilyl)tetrafluorobenzene itself is a testament to the ingenuity of modern synthetic chemistry. While traditional methods involve multi-step processes with multiple protecting group strategies, recent innovations have streamlined these procedures. Catalytic approaches and one-pot syntheses have been developed to improve yield and efficiency. These advancements not only make the compound more accessible but also inspire new methodologies for other challenging molecules.

In conclusion,1,4-Bis(Trimethylsilyl)tetrafluorobenzene (CAS No. 16956-91-5) is a multifaceted compound with far-reaching implications across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceuticals and materials science underscores its importance in driving innovation forward. As research continues to uncover new applications and refine synthetic strategies,1,4-Bis(Trimethylsilyl)tetrafluorobenzene will undoubtedly remain at the forefront of chemical research.